Cas no 2228440-27-3 (1-(2,3-dihydro-1H-inden-5-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(2,3-dihydro-1H-inden-5-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228440-27-3
• MF: C₁₃H₁₅F₂N
• MW: 223.26171040535
• CID: 5967109
• PubChem ID: 165969434
• Update Time: 2025-10-24

1-(2,3-dihydro-1H-inden-5-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1H-inden-5-yl)-2,2-difluorocyclopropylmethanamine
• 2228440-27-3
• [1-(2,3-dihydro-1H-inden-5-yl)-2,2-difluorocyclopropyl]methanamine
• EN300-1955626

• Inchi： 1S/C13H15F2N/c14-13(15)7-12(13,8-16)11-5-4-9-2-1-3-10(9)6-11/h4-6H,1-3,7-8,16H2
• InChI Key： PNGAMAKBDKCJKP-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1C=CC2CCCC=2C=1)F

Computed Properties

• Exact Mass: 223.11725581g/mol
• Monoisotopic Mass: 223.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,3-dihydro-1H-inden-5-yl)-2,2-difluorocyclopropylmethanamine

Introduction to 1-(2,3-dihydro-1H-inden-5-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228440-27-3)

1-(2,3-dihydro-1H-inden-5-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228440-27-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 1-(2,3-dihydro-1H-inden-5-yl)-2,3-difluorocyclopropylmethanamine is particularly noteworthy due to its combination of a cyclopropyl ring and a substituted indene moiety. The cyclopropyl ring, known for its high reactivity and strain energy, imparts unique chemical properties to the molecule. The presence of two fluorine atoms further enhances the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent studies have focused on the synthesis and optimization of 1-(2,3-dihydro-1H-inden-5-yl)-2,3-difluorocyclopropylmethanamine. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the cyclopropyl ring. This method has been shown to be highly efficient and scalable, allowing for the production of large quantities of the compound with high purity. Additionally, researchers have explored alternative synthetic routes that minimize the use of hazardous reagents and reduce environmental impact.

In terms of biological activity, 1-(2,3-dihydro-1H-inden-5-yl)-2,3-difluorocyclopropylmethanamine has demonstrated significant potential in several therapeutic areas. Preclinical studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, preliminary data suggest that it may also have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease.

The pharmacokinetic profile of 1-(2,3-dihydro-1H-inden-5-yl)-2,3-difluorocyclopropylmethanamine has been extensively studied to understand its behavior in biological systems. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and exhibits good plasma stability. The presence of fluorine atoms enhances its lipophilicity, facilitating its penetration across cell membranes and into target tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,3-dihydro-1H-inden-5-yl)-2,3-difluorocyclopropylmethanamine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at various dose levels with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 1-(2,3-dihydro-1H-inden-5-yl)-2,3-difluorocyclopropylmethanamine (CAS No. 2228440-27-3) represents a promising new compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing medical treatments for various diseases.